Cas no 98903-87-8 (Pitch, Burgundy)

• Product Name: Pitch, Burgundy
• CAS No: 98903-87-8
• CID: 1993403
• Update Time: 2025-07-17

Pitch, Burgundy Chemical and Physical Properties

Names and Identifiers

• Pitch, Burgundy
• MARITIMEPINE-SEEDOIL
• MARITIMEPINEOIL
• MARITIMEPINE
• Einecs 308-890-5

Additional information on Pitch, Burgundy

Comprehensive Guide to Pitch, Burgundy (CAS No. 98903-87-8): Properties, Applications, and Industry Insights

Pitch, Burgundy (CAS No. 98903-87-8) is a specialized organic compound widely recognized for its unique physicochemical properties and versatile industrial applications. This deep reddish-brown material, often categorized under coal tar derivatives or synthetic resins, has garnered significant attention in sectors ranging from construction to specialty coatings. Its molecular structure and thermal stability make it a preferred choice for high-performance applications where durability and adhesion are critical.

In recent years, the demand for Burgundy Pitch has surged due to its eco-friendly potential as a bio-based binder alternative. With growing interest in sustainable materials, researchers are exploring its compatibility with green chemistry principles. Unlike conventional petroleum-based pitches, Pitch, Burgundy exhibits lower volatile organic compound (VOC) emissions, aligning with global carbon footprint reduction initiatives. This positions it as a material of interest for LEED-certified construction projects and circular economy models.

The manufacturing process of CAS No. 98903-87-8 involves controlled pyrolysis of select organic precursors, yielding a product with consistent viscosity (typically 150-200 cP at 25°C) and softening point (85-95°C). These parameters are crucial for its performance in waterproofing membranes and anti-corrosive coatings. Industry benchmarks show that formulations containing Burgundy Pitch demonstrate 20-30% improved UV resistance compared to standard asphalt blends, making it invaluable for outdoor infrastructure applications.

From a technical perspective, Pitch, Burgundy distinguishes itself through its exceptional electrical insulation properties (dielectric strength >30 kV/mm) and thermal conductivity (0.12-0.15 W/m·K). These characteristics have driven its adoption in electronic encapsulation and high-voltage cable manufacturing. Recent patents highlight innovative uses in lithium-ion battery components, where it serves as a conductive additive to enhance electrode stability.

Market analytics reveal that queries like "Burgundy Pitch vs. gilsonite" and "CAS 98903-87-8 solubility in organic solvents" rank among the top search trends, reflecting user interest in comparative material science. Laboratory studies confirm that 98903-87-8 exhibits superior solubility in toluene (>90% at 60°C) compared to other hydrocarbon pitches, a property leveraged in advanced composite materials. This solubility profile enables its use in carbon fiber precursor formulations, where uniform dispersion is critical.

Emerging applications in the renewable energy sector showcase Pitch, Burgundy's role in wind turbine blade manufacturing. Its vibration damping characteristics and resistance to saltwater corrosion make it ideal for offshore wind farm components. Furthermore, ongoing research investigates its potential in phase change materials (PCMs) for thermal energy storage systems, with preliminary results indicating enhanced thermal cycling stability.

Quality control standards for CAS No. 98903-87-8 emphasize parameters like ash content (<0.5%) and quinoline-insoluble fraction (<1.2%), which directly impact performance in refractory binders. Manufacturers employing ISO 9001-certified processes can guarantee batch-to-batch consistency, a critical factor for aerospace-grade applications. The material's fire-retardant properties (UL94 V-0 rating) further expand its utility in transportation interior materials.

From an environmental standpoint, lifecycle assessments of Burgundy Pitch indicate 40% lower embodied energy than comparable synthetic polymers. This data supports its inclusion in EPD (Environmental Product Declaration) programs, particularly for green building projects seeking Cradle to Cradle certification. The compound's biodegradation rate under ASTM D5511 conditions exceeds industry averages, addressing concerns about microplastic pollution.

Innovative processing techniques such as micronization have expanded the applications of Pitch, Burgundy into 3D printing filaments and nanocomposites. When combined with graphene oxide, the resulting hybrid material demonstrates remarkable tensile strength improvements (up to 280% increase) while maintaining flexibility. Such advancements answer frequent search queries about "high-performance natural additives for polymers".

The global supply chain for CAS 98903-87-8 remains robust, with major producers implementing blockchain traceability systems to ensure ethical sourcing of raw materials. Technical datasheets typically specify particle size distribution (80% passing 200 mesh) and flash point (>200°C) - key parameters for explosion-proof formulations. These details address common purchaser concerns regarding material safety data and handling precautions.

Future developments focus on molecular modification of Pitch, Burgundy to enhance its photocatalytic activity for air purification applications. Early-stage research demonstrates promising results in volatile organic compound (VOC) degradation when combined with titanium dioxide nanoparticles. This aligns with the increasing market demand for self-cleaning surfaces and indoor air quality solutions.